Cas no 899789-51-6 (Chrysocauloflavone I)
Chrysocauloflavone I structure
Product Name:Chrysocauloflavone I
CAS No:899789-51-6
MF:C30H20O10
MW:540.473809242249
CID:4670275
PubChem ID:154790996
Update Time:2024-10-26
Chrysocauloflavone I Chemical and Physical Properties
Names and Identifiers
-
- Chrysocauloflavone I
- 2-[4-[[5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-3-yl]oxy]phenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
- 4H-1-Benzopyran-4-one, 3-[4-(3,4-dihydro-5,7-dihydroxy-4-oxo-2H-1-benzopyran-2-yl)phenoxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)- (9CI)
- AKOS040762702
- 899789-51-6
-
- Inchi: 1S/C30H20O10/c31-16-5-1-15(2-6-16)29-30(28(37)27-21(35)10-18(33)12-25(27)40-29)38-19-7-3-14(4-8-19)23-13-22(36)26-20(34)9-17(32)11-24(26)39-23/h1-12,23,31-35H,13H2
- InChI Key: LYCITTYNRZICCB-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC(=CC=2O)O)OC(C2C=CC(O)=CC=2)=C1OC1C=CC(C2CC(=O)C3C(=CC(=CC=3O)O)O2)=CC=1
Computed Properties
- Exact Mass: 540.10564683g/mol
- Monoisotopic Mass: 540.10564683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 981
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Color/Form: Yellow powder
Chrysocauloflavone I Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Chrysocauloflavone I Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5499-5 mg |
Chrysocauloflavone I |
899789-51-6 | 98% | 5mg |
¥ 4,890 | 2023-07-11 | |
| TargetMol Chemicals | TN5499-1 mL * 10 mM (in DMSO) |
Chrysocauloflavone I |
899789-51-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7430 | 2023-09-15 | |
| TargetMol Chemicals | TN5499-5mg |
Chrysocauloflavone I |
899789-51-6 | 5mg |
¥ 4890 | 2024-07-20 | ||
| TargetMol Chemicals | TN5499-1 ml * 10 mm |
Chrysocauloflavone I |
899789-51-6 | 1 ml * 10 mm |
¥ 7430 | 2024-07-20 |
Chrysocauloflavone I Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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